Cas no 1804695-67-7 (3-Cyano-6-(difluoromethyl)-4-nitropyridine-2-carbonyl chloride)

• Product Name: 3-Cyano-6-(difluoromethyl)-4-nitropyridine-2-carbonyl chloride
• CAS No: 1804695-67-7
• MF: C₈H₂ClF₂N₃O₃
• MW: 261.569587230682
• CID: 4878316
• Update Time: 2025-06-12

3-Cyano-6-(difluoromethyl)-4-nitropyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-(difluoromethyl)-4-nitropyridine-2-carbonyl chloride

• Inchi： 1S/C8H2ClF2N3O3/c9-7(15)6-3(2-12)5(14(16)17)1-4(13-6)8(10)11/h1,8H
• InChI Key： VQGFFDAIVBDOCF-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C#N)C(=CC(C(F)F)=N1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 378
• XLogP3: 1.9
• Topological Polar Surface Area: 99.6

Additional information on 3-Cyano-6-(difluoromethyl)-4-nitropyridine-2-carbonyl chloride

Introduction to 3-Cyano-6-(difluoromethyl)-4-nitropyridine-2-carbonyl chloride (CAS No. 1804695-67-7)

3-Cyano-6-(difluoromethyl)-4-nitropyridine-2-carbonyl chloride, identified by the CAS number 1804695-67-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitropyridines, which are widely studied for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a cyano group, a difluoromethyl substituent, and a nitro group, contribute to its unique reactivity and utility in synthetic chemistry.

The nitro group in 3-Cyano-6-(difluoromethyl)-4-nitropyridine-2-carbonyl chloride is a key functional moiety that imparts electrophilic properties to the molecule, making it a valuable intermediate in the synthesis of various heterocyclic compounds. The cyano group further enhances its reactivity by participating in nucleophilic substitution reactions, while the difluoromethyl substituent introduces electronic effects that can modulate the biological activity of derived compounds. These structural elements make this compound a versatile building block for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been growing interest in nitropyridines as scaffolds for drug discovery due to their ability to interact with biological targets in multiple ways. For instance, studies have demonstrated that nitropyridines can act as kinase inhibitors, antiviral agents, and anti-inflammatory compounds. The specific arrangement of functional groups in 3-Cyano-6-(difluoromethyl)-4-nitropyridine-2-carbonyl chloride allows for fine-tuning of its pharmacological properties, making it an attractive candidate for further exploration.

One of the most compelling aspects of this compound is its role as an intermediate in the synthesis of more complex molecules. The carbonyl chloride functionality at the 2-position of the pyridine ring provides a reactive site for condensation reactions with nucleophiles, enabling the construction of diverse pharmacophores. This reactivity has been exploited in several synthetic strategies aimed at developing new drugs with improved efficacy and reduced side effects.

Recent research has highlighted the potential of 3-Cyano-6-(difluoromethyl)-4-nitropyridine-2-carbonyl chloride in the development of small-molecule inhibitors targeting cancer-related pathways. For example, derivatives of this compound have shown promise in inhibiting tyrosine kinases, which are overexpressed in many types of cancer. The combination of the cyano, nitro, and difluoromethyl groups appears to synergistically enhance binding affinity and selectivity, making this class of compounds particularly promising for oncology applications.

The influence of the difluoromethyl group on the electronic properties of the molecule is another area of active investigation. This substituent can stabilize positive charges and improve metabolic stability, two critical factors in drug design. By incorporating a difluoromethyl group into a drug candidate, chemists can enhance its pharmacokinetic profile, potentially leading to better clinical outcomes.

Furthermore, the nitro group can be reduced to an amine under appropriate conditions, providing another pathway for diversifying the structure of derived compounds. This transformation opens up opportunities for exploring different biological activities by modifying the electron-rich pyridine ring. Such flexibility is highly valued in medicinal chemistry, where rapid iteration and optimization are often required to identify lead compounds.

The synthesis of 3-Cyano-6-(difluoromethyl)-4-nitropyridine-2-carbonyl chloride itself presents interesting challenges due to its complex functionalization. However, advances in synthetic methodology have made it more accessible than ever before. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have streamlined the preparation process, allowing researchers to focus more on downstream applications rather than synthetic hurdles.

In conclusion, 3-Cyano-6-(difluoromethyl)-4-nitropyridine-2-carbonyl chloride (CAS No. 1804695-67-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features enable diverse applications in drug development, from kinase inhibition to antiviral therapies. As our understanding of biological pathways continues to evolve, compounds like this will remain indispensable tools for medicinal chemists striving to develop innovative treatments for human diseases.